- Pharmaceutical compositions for treating infectious diseases, World Intellectual Property Organization, , ,
Cas no 954127-39-0 (2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol)
954127-39-0 structure
Product Name:2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
CAS No:954127-39-0
MF:C11H12ClNOS
MW:241.737080574036
MDL:MFCD29918277
CID:2360011
PubChem ID:58994915
Update Time:2024-10-25
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol
- 2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
- SB18128
- 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol
- 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol (ACI)
- AKOS030528165
- DB-213282
- SCHEMBL12662142
- F17147
- MFCD29918277
- 954127-39-0
- AS-47967
- CS-0142522
-
- MDL: MFCD29918277
- Inchi: 1S/C11H12ClNOS/c1-11(2,3)10-13-7-5-4-6(12)9(15)8(7)14-10/h4-5,15H,1-3H3
- InChI Key: WFWJSXGIQCRPEJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1S)OC(C(C)(C)C)=N2
Computed Properties
- Exact Mass: 241.0328129g/mol
- Monoisotopic Mass: 241.0328129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 4.2
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C264855-50mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 50mg |
$ 560.00 | 2022-04-01 | ||
| TRC | C264855-100mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 100mg |
$ 930.00 | 2022-04-01 | ||
| TRC | C264855-250mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 250mg |
$ 1855.00 | 2022-04-01 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01705-5g |
2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 95% | 5g |
$1562 | 2023-09-07 | |
| Chemenu | CM341282-1g |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95%+ | 1g |
$380 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-100mg |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 100mg |
¥1955.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-250mg |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 250mg |
¥3260.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-1g |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 1g |
¥7632.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7637-100MG |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95% | 100MG |
¥ 1,003.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7637-250MG |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95% | 250MG |
¥ 1,603.00 | 2023-04-12 |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: Sulfur ; -70 °C; overnight, -70 °C → rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Sulfur ; -70 °C; overnight, -70 °C → rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Toluene ; 40 min, > rt
1.2 Reagents: Water ; 1 h
1.2 Reagents: Water ; 1 h
Reference
- Preparation of novel chemokine CXCR1 and CXCR2 receptor antagonist compounds, and use thereof in the treatment of chemokine-mediated pathologies, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt → -75 °C; < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: S8 ; -70 °C; -70 °C → rt; overnight, rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
1.2 Reagents: S8 ; -70 °C; -70 °C → rt; overnight, rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
Reference
- Preparation of N-sulfonylphenyl-N'-(hetero)arylureas as antagonists of chemokines, particular interleukin 8 (IL-8), United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -60 °C → 0 °C; 15 min, 0 °C
1.2 Reagents: Sulfur ; -60 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sulfur ; -60 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
- Cxcr2 antagonists for treating COPD, World Intellectual Property Organization, , ,
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Raw materials
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Preparation Products
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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